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Compound of Interest

Compound Name: Cinepazide Maleate

Cat. No.: B194479

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic effects of cinepazide maleate
with alternative treatments for acute ischemic stroke, peripheral vascular disease, vertigo, and
post-stroke cognitive impairment. The information is supported by experimental data from
clinical trials to aid in the assessment of its reproducibility and clinical utility.

Executive Summary

Cinepazide maleate is a vasoactive and neuroprotective agent with a multi-faceted
mechanism of action, making it a therapeutic option for various circulatory and neurological
disorders. Clinical evidence, primarily from studies conducted in China, demonstrates its
efficacy in improving neurological function and daily living activities in patients with acute
ischemic stroke.[1][2] Its therapeutic window of up to 48 hours post-stroke offers an advantage
over thrombolytic therapies, which have a much shorter time frame for administration.[1] This
guide presents a comparative analysis of cinepazide maleate against other relevant
therapeutic agents, summarizing key efficacy and safety data from available clinical trials.

Mechanism of Action

Cinepazide maleate exerts its therapeutic effects through several interconnected signaling
pathways:
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e Vasodilation: It induces the relaxation of vascular smooth muscle, leading to increased
cerebral and peripheral blood flow. This is achieved through two primary mechanisms:

o Weak Calcium Channel Blockade: By inhibiting the influx of calcium ions into vascular
smooth muscle cells, it reduces vasoconstriction.[1]

o Enhancement of Nitric Oxide (NO) Production: It is believed to stimulate the production of
NO, a potent vasodilator.[3]

» Anti-platelet Aggregation: Cinepazide maleate inhibits phosphodiesterase (PDE), leading to
an increase in intracellular cyclic adenosine monophosphate (CAMP). Elevated cAMP levels
inhibit platelet aggregation, reducing the risk of thrombus formation.

o Neuroprotection: It potentiates the effects of endogenous adenosine by activating adenosine
A2 receptors, which has been shown to have neuroprotective effects.[1]

Below is a diagram illustrating the proposed signaling pathways of cinepazide maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/342939063_Efficacy_and_safety_of_cinepazide_maleate_injection_in_patients_with_acute_ischemic_stroke_a_multicenter_randomized_double-blind_placebo-controlled_trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC12149304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12149304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12149304/
https://www.benchchem.com/product/b194479#assessing-the-reproducibility-of-cinepazide-maleate-s-therapeutic-effects
https://www.benchchem.com/product/b194479#assessing-the-reproducibility-of-cinepazide-maleate-s-therapeutic-effects
https://www.benchchem.com/product/b194479#assessing-the-reproducibility-of-cinepazide-maleate-s-therapeutic-effects
https://www.benchchem.com/product/b194479#assessing-the-reproducibility-of-cinepazide-maleate-s-therapeutic-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

